Cas no 1804026-79-6 (2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804026-79-6
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910591
• Update Time: 2025-06-29

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-2-14-6(12)3(1-11)5(4)18(13,15)16/h2H,(H2,12,14)(H2,13,15,16)
• InChI Key： BTCGQVHRMIVENW-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C(N)=NC=C1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.5
• Topological Polar Surface Area: 141

Additional information on 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide

Recent Advances in the Study of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1804026-79-6)

2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1804026-79-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its potential as a lead molecule in various therapeutic areas.

The compound's structure, characterized by a pyridine core substituted with amino, cyano, trifluoromethoxy, and sulfonamide groups, makes it a versatile scaffold for medicinal chemistry. Recent synthetic methodologies have optimized the production of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide, enabling higher yields and purity, which are critical for pharmacological evaluations. Advances in green chemistry have also been applied to reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable drug development practices.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against a range of enzymes, including carbonic anhydrases and kinases. These enzymes are implicated in various diseases, such as cancer, glaucoma, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide showed selective inhibition of carbonic anhydrase IX, a marker for hypoxic tumors, suggesting its potential as an anticancer agent. The compound's ability to cross the blood-brain barrier further expands its therapeutic possibilities for central nervous system disorders.

Mechanistic studies have elucidated that the sulfonamide group plays a pivotal role in the compound's enzyme inhibitory activity by coordinating with the zinc ion in the active site of carbonic anhydrases. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development. Computational modeling and X-ray crystallography have provided detailed insights into the binding interactions, facilitating the design of derivatives with improved potency and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future research. Ongoing studies are exploring structural modifications to optimize its drug-like properties while minimizing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, 2-Amino-3-cyano-5-(trifluoromethoxy)pyridine-4-sulfonamide represents a promising scaffold for drug discovery, with demonstrated efficacy in targeting key enzymes involved in various diseases. Continued research into its synthesis, mechanism, and therapeutic potential will be crucial for advancing this compound toward clinical applications. The integration of multidisciplinary approaches, including synthetic chemistry, structural biology, and pharmacology, will be essential to fully realize its therapeutic promise.